Cas no 595547-18-5 ((3R,4R)-1-tert-butyl 3,4-diethyl pyrrolidine-1,3,4-tricarboxylate)

• Product Name: (3R,4R)-1-tert-butyl 3,4-diethyl pyrrolidine-1,3,4-tricarboxylate
• CAS No: 595547-18-5
• MF: C₁₅H₂₅NO₆
• MW: 315.366g/mol
• MDL: MFCD11845851
• CID: 1619062
• Update Time: 2023-03-24

(3R,4R)-1-tert-butyl 3,4-diethyl pyrrolidine-1,3,4-tricarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Pyrrolidinetricarboxylic acid, 1-(1,1-dimethylethyl) 3,4-diethylester, (3R,4R)-rel-
• (3R,4R)-1-tert-butyl 3,4-diethyl pyrrolidine-1,3,4-tricarboxylate
• rac trans-N-Boc-pyrrolidine-3,4-dicarboxylic acid diethyl ester
• trans-Pyrrolidine-1,3,4-tricarboxylic acid 1-tert-butyl ester 3,4-diethyl ester
• trans-1-tert-butyl 3,4-diethyl pyrrolidine-1,3,4-tricarboxylate

• MDL： MFCD11845851
• Inchi： InChI=1S/C15H25NO6/c1-6-20-12(17)10-8-16(14(19)22-15(3,4)5)9-11(10)13(18)21-7-2/h10-11H,6-9H2,1-5H3/t10-,11-/m1/s1
• InChI Key： QVFYELHUZMOHPV-GHMZBOCLSA-N
• SMILES： CCOC(=O)[C@@H]1CN(C[C@H]1C(=O)OCC)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 315.168
• Monoisotopic Mass: 315.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.1A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids